Cas no 1019097-59-6 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide)

• Product Name: N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide
• CAS No: 1019097-59-6
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 6602466
• PubChem ID: 25668645
• Update Time: 2025-06-30

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide
• Benzamide, N-[4-[[6-(3,5-dimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-3,4-dimethyl-
• SR-01000912015-1
• F2320-0258
• AKOS024638977
• N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-3,4-dimethylbenzamide
• SR-01000912015
• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-3,4-dimethylbenzamide
• 1019097-59-6

• Inchi： 1S/C24H24N6O/c1-15-5-6-19(13-16(15)2)24(31)26-21-9-7-20(8-10-21)25-22-11-12-23(28-27-22)30-18(4)14-17(3)29-30/h5-14H,1-4H3,(H,25,27)(H,26,31)
• InChI Key： NTGZXHLQZOEYCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 412.20115941g/mol
• Monoisotopic Mass: 412.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 598.2±50.0 °C(Predicted)
• pka: 13.53±0.70(Predicted)

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide

Introduction to N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide and Its Significance in Modern Chemical Biology

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide, a compound with the CAS number 1019097-59-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The molecular framework of this compound incorporates several key functional groups and motifs that contribute to its unique chemical properties and biological activities.

The core structure of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide is built around a benzamide backbone, which is further modified by the presence of a pyridazine ring linked to a pyrazole moiety. This combination of heterocyclic rings endows the compound with a high degree of structural complexity and flexibility, making it a versatile scaffold for designing molecules with specific biological targets. The 3,5-dimethyl-1H-pyrazol-1-yl group, in particular, is known for its ability to interact with various biological receptors and enzymes, thereby influencing cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide with biological targets at an unprecedented level of detail. These studies have revealed that the compound exhibits strong binding affinity for certain enzymes and receptors involved in inflammatory pathways and cancer progression. The pyridazine and pyrazole moieties are particularly crucial in mediating these interactions, as they provide multiple sites for hydrogen bonding and hydrophobic interactions with the target proteins.

In the realm of drug discovery, the ability to modulate biological pathways through small molecule inhibitors is of paramount importance. N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide has shown promise as a lead compound in this context. Its structural features allow it to interfere with key enzymatic processes without causing significant off-target effects. This selectivity is critical for developing effective therapeutics that minimize side effects and improve patient outcomes.

The synthesis of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Additionally, green chemistry principles have been incorporated into the synthetic route to minimize waste and environmental impact. These efforts align with the broader goal of sustainable pharmaceutical development.

Preclinical studies have provided valuable insights into the pharmacological properties of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide. These studies have demonstrated its efficacy in inhibiting specific enzymatic targets associated with various diseases. For instance, research has shown that this compound can effectively block the activity of cyclooxygenase (COX), an enzyme involved in inflammation and pain signaling. By inhibiting COX activity, N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yll)pyridazin]-3-yI]amino}phenyl)-3,4-dimethylbenzamide may offer therapeutic benefits in conditions such as arthritis and other inflammatory disorders.

Another area where this compound has shown promise is in oncology. Preclinical data indicate that it can interfere with signaling pathways involved in cancer cell proliferation and survival. The ability to selectively target these pathways without affecting normal cells is a significant advantage over traditional chemotherapeutic agents. This selectivity is partly attributed to the unique binding properties of the pyridazine and pyrazole moieties within the molecule.

The development of novel drug candidates often involves iterative optimization processes to enhance potency, selectivity, and pharmacokinetic properties. N-(4-{[6-(3,5-dimethyl-lH-pyrazol-l-yI)pyridazin]-3-yI]amino}phenyl)-3,4-dimethylbenzamide serves as an excellent example of how structural modifications can lead to significant improvements in drug-like characteristics. By fine-tuning the substituents on the benzamide backbone and the heterocyclic rings, researchers can fine-tune the biological activity of this compound.

The growing interest in targeted therapy has further fueled research into compounds like N-(4-{[6-(3,5-dimethyl-lH-pyrazol-l-yI)pyridazin]-3-yI]amino}phenyl)-3,4-dimethylbenzamide. These compounds have the potential to revolutionize treatment strategies by directly targeting specific molecular mechanisms underlying diseases. The ability to develop drugs that are highly specific to their targets not only improves therapeutic efficacy but also reduces adverse effects associated with broad-spectrum treatments.

In conclusion, N-(4-{[6-(3,5-dimethyl-lH-pyrazol-l-yI)pyridazin]-3-yI]amino}phenyl)-< strong>^{< 1019097- 59-} strong>> represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular structure, unique functional groups, and promising biological activities make it a valuable candidate for further development. As research continues, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.